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Compound of Interest

Methyl N-methylglycinate
Compound Name:
hydrochloride

Cat. No.: B554668

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the
thermal stability of methyl N-methylglycinate hydrochloride (also known as sarcosine methyl
ester hydrochloride). Due to the limited availability of specific experimental data in publicly
accessible literature, this guide combines available physical property data with generalized
experimental protocols and a putative decomposition pathway based on related chemical
structures.

Introduction

Methyl N-methylglycinate hydrochloride is a derivative of sarcosine, a naturally occurring
amino acid. It finds applications in various research areas, including its use as a substrate in
enzyme assays and in studies related to neurotransmitter function.[1] Understanding the
thermal stability of this compound is crucial for its proper handling, storage, and application in
drug development and other research fields where it may be subjected to various processing
temperatures.

Physicochemical Properties

Methyl N-methylglycinate hydrochloride is a white to cream-colored crystalline powder that
is soluble in water.[1] Key physicochemical properties are summarized below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b554668?utm_src=pdf-interest
https://www.benchchem.com/product/b554668?utm_src=pdf-body
https://www.benchchem.com/product/b554668?utm_src=pdf-body
https://www.smolecule.com/products/s750039
https://www.benchchem.com/product/b554668?utm_src=pdf-body
https://www.smolecule.com/products/s750039
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Molecular Formula CaHoNO2-HCI [1]

Molecular Weight 139.58 g/mol [1]
White to cream crystalline

Appearance [1]
powder

Solubility Soluble in water [1]

Thermal Stability Data

Specific thermogravimetric analysis (TGA) data for methyl N-methylglycinate hydrochloride
is not readily available in the reviewed literature. However, several sources provide melting
point data, some of which are noted as decomposition points. It is important to note the
variability in these reported values, which may be attributed to differences in experimental
conditions and sample purity.

Melting Point /

Decomposition Method Source
148-152°C DSC [1]
117-119°C Not specified (lit.)

208-212°C (dec.) Not specified (lit.)

175°C (dec.) Not specified (lit.)

The significant discrepancies in the reported literature values for melting and decomposition
points highlight the need for standardized thermal analysis of this compound.

Experimental Protocols for Thermal Analysis

To accurately determine the thermal stability of methyl N-methylglycinate hydrochloride,
standardized thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC)
should be performed. The following are detailed, generalized protocols applicable to the
analysis of this compound.
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Thermogravimetric Analysis (TGA)

Objective: To determine the decomposition temperature and mass loss profile of methyl N-
methylglycinate hydrochloride.

Instrumentation: A calibrated thermogravimetric analyzer.
Methodology:

o Sample Preparation: Accurately weigh 5-10 mg of the methyl N-methylglycinate
hydrochloride sample into a clean, tared TGA pan (typically aluminum or platinum).

e Instrument Setup:
o Place the sample pan in the TGA furnace.

o Purge the furnace with an inert gas (e.g., nitrogen or argon) at a flow rate of 20-50 mL/min
to prevent oxidative decomposition.

o Set the temperature program to heat the sample from ambient temperature (e.g., 25°C) to
a final temperature of at least 300°C at a linear heating rate of 10°C/min.

o Data Acquisition: Record the sample mass as a function of temperature.

o Data Analysis:

o

Plot the mass loss percentage versus temperature to obtain the TGA curve.

o Determine the onset temperature of decomposition, which is the temperature at which
significant mass loss begins.

[¢]

Calculate the derivative of the TGA curve (DTG curve) to identify the temperatures of
maximum decomposition rates.

Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point, enthalpy of fusion, and to observe any other thermal
events such as solid-solid transitions or decomposition.
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Instrumentation: A calibrated differential scanning calorimeter.
Methodology:

o Sample Preparation: Accurately weigh 2-5 mg of the methyl N-methylglycinate
hydrochloride sample into a hermetically sealed aluminum DSC pan. An empty, sealed
aluminum pan should be used as a reference.

e Instrument Setup:
o Place the sample and reference pans in the DSC cell.
o Purge the cell with an inert gas (e.g., nitrogen or argon) at a flow rate of 20-50 mL/min.

o Set the temperature program to heat the sample from ambient temperature to a
temperature above the expected melting/decomposition point (e.g., 250°C) at a linear
heating rate of 10°C/min.

o Data Acquisition: Record the differential heat flow between the sample and the reference as
a function of temperature.

o Data Analysis:
o Plot the heat flow versus temperature to obtain the DSC thermogram.

o Determine the onset temperature and peak temperature of any endothermic or exothermic
events.

o For melting, the endothermic peak should be integrated to calculate the enthalpy of fusion.

Visualizing Thermal Analysis Workflow and
Potential Decomposition

The following diagrams illustrate the logical workflow for thermal stability analysis and a
putative thermal decomposition pathway for methyl N-methylglycinate hydrochloride.
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Caption: Logical workflow for thermal stability analysis.

Disclaimer: The following decomposition pathway is putative and based on the known thermal
degradation of related compounds, such as sarcosine ethyl ester hydrochloride.[2] Direct
experimental evidence for methyl N-methylglycinate hydrochloride is currently lacking.
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Decomposition Products

Other Volatile Organics

— Nitrogen Oxides (NOXx)
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Caption: Putative thermal decomposition pathway.

Based on the safety data for the analogous sarcosine ethyl ester hydrochloride, the primary
hazardous decomposition products upon heating are expected to include hydrogen chloride
gas, carbon monoxide, carbon dioxide, and nitrogen oxides.[2]

Conclusion

The thermal stability of methyl N-methylglycinate hydrochloride is a critical parameter for its
use in research and development. While there is some data available regarding its melting
point, there is a clear need for comprehensive thermal analysis using standardized TGA and
DSC protocols to establish a definitive decomposition profile. The information and protocols
provided in this guide serve as a foundation for researchers to conduct their own detailed
thermal stability assessments, ensuring the safe and effective use of this compound. Further
studies, such as pyrolysis-gas chromatography-mass spectrometry, would be invaluable in
elucidating the precise decomposition pathway and identifying all resulting byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b554668?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s750039
https://www.fishersci.fr/store/msds?partNumber=10053660&countryCode=FR&language=en
https://www.benchchem.com/product/b554668#thermo-stability-of-methyl-n-methylglycinate-hydrochloride
https://www.benchchem.com/product/b554668#thermo-stability-of-methyl-n-methylglycinate-hydrochloride
https://www.benchchem.com/product/b554668#thermo-stability-of-methyl-n-methylglycinate-hydrochloride
https://www.benchchem.com/product/b554668#thermo-stability-of-methyl-n-methylglycinate-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b554668?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

